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Compound of Interest

Compound Name: Hexamethyldisilathiane

Cat. No.: B1360051

For Researchers, Scientists, and Drug Development Professionals

Hexamethyldisilathiane (HMDS), CAS number 3385-94-2, is a versatile organosilicon reagent
with significant applications in organic synthesis.[1][2] This technical guide provides an in-depth
overview of its properties, key synthetic applications, and detailed experimental protocols.

Chemical and Physical Properties

Hexamethyldisilathiane, also known as Bis(trimethylsilyl) sulfide or (TMS)2S, is a colorless to
slightly yellow liquid with a characteristic foul odor.[2][3] It is an aprotic source of sulfide and is
utilized as a silylating agent and a reagent for the transfer of a sulfur atom.[1][2][4]

Table 1: Physicochemical Properties of Hexamethyldisilathiane
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Property Value Reference(s)
CAS Number 3385-94-2 [1]
Molecular Formula CeH18SSi2 [1][2]
Molecular Weight 178.44 g/mol [11[2]
Appearance Clear C(.)Iorless to slightly 2]

yellow liquid
Boiling Point 164 °C (lit.) [1][2][5]
Density 0.846 g/mL at 25 °C (lit.) [1112]5]
Refractive Index (n20/D) 1.4586 (lit.) [1112][5]
Flash Point 23 °C (73.4 °F) - closed cup [6]

- Soluble in tetrahydrofuran and
Solubility _ ) [2]
toluene; hydrolyzes in water.

) C--INVALID-LINK--(C)S--
SMILES String [5]
INVALID-LINK--(C)C

RLECCBFNWDXKPK-
InChl Key [5]
UHFFFAOYSA-N

Spectroscopic Data

While specific spectra for Hexamethyldisilathiane were not directly available in the search, its
structural analogues provide insight into expected spectral characteristics. For
Hexamethyldisiloxane (CAS 107-46-0), the *H NMR spectrum is straightforward, showing a
single peak for the methyl protons.[7] Similarly, Hexamethyldisilazane (CAS 999-97-3) also
displays a simple *H NMR spectrum.[8] Infrared and mass spectrometry data are also available
for these related compounds.[9][10] It is anticipated that the H NMR spectrum of
Hexamethyldisilathiane would show a single resonance for the 18 equivalent protons of the
two trimethylsilyl groups.
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Key Synthetic Applications and Experimental
Protocols

Hexamethyldisilathiane is a key reagent in a variety of organic transformations, primarily
serving as a sulfur source.[6][11]

Synthesis of Thioamides from Amides

Hexamethyldisilathiane is used for the conversion of amides and lactams to their
corresponding thioamides and thiolactams.[6][12] This transformation is often facilitated by the
use of an oxophilic promoter to generate a Vilsmeier-type intermediate, which is then thionated
in situ.[12]

Experimental Protocol:
e Reactants: Secondary or tertiary amide or lactam.[12]

+ Reagents: Hexamethyldisilathiane ((TMS)2S), oxophilic promoter (e.g., phosphorus
oxychloride, triphosgene, or oxalyl chloride).[12]

e Procedure Outline:

o To a solution of the amide or lactam, add the oxophilic promoter to generate the
intermediate chloro iminium ion.[12]

o Introduce Hexamethyldisilathiane to the reaction mixture for in situ thionation.[12]

o The reaction yields are reported to be good to excellent for secondary and tertiary
systems.[12]
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Caption: Workflow for the synthesis of thioamides using Hexamethyldisilathiane.

Direct Synthesis of Diallyl Sulfides from Allyl Alcohols

Hexamethyldisilathiane serves as a sulfur source for the direct synthesis of diallyl sulfides

from allyl alcohols in the presence of a Lewis acid catalyst.[13]

Experimental Protocol:

e Reactants: Allyl alcohol (1.0 equivalent).[13]

* Reagents: Hexamethyldisilathiane (=0.55 equivalents), Boron trifluoride diethyl etherate

(BFs-OEt2) (0.8-1.1 equivalents).[13]

e Solvent: Dichloromethane (CH2Cl2).[13]

e Procedure Outline:

o Combine the allyl alcohol, Hexamethyldisilathiane, and BFs-OEt: in dichloromethane at

room temperature.[13]

o The reaction typically yields diallyl sulfides in the range of 60—-90%.[13]
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Caption: Synthesis of diallyl sulfides from allyl alcohols.

Synthesis of Transition Metal Sulfides

Hexamethyldisilathiane is a valuable reagent for the low-temperature synthesis of anhydrous
transition metal sulfides from metal halides.[14][15]

Experimental Protocol:

e Reactants: Transition metal halide (e.g., TiCla, NbCls, TaCls, MoCls).[14]
o Reagent: Hexamethyldisilathiane.[14]

o Solvent: Diethyl ether or toluene.[14]

e Procedure Outline:

o React the transition metal halide with Hexamethyldisilathiane in an appropriate solvent
(e.g., diethyl ether) at room temperature.[14]

o This initial reaction forms a precipitate.[14]
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o The precipitate is then annealed under a hydrogen sulfide (H2S) atmosphere at high
temperatures (e.g., 800 °C) to yield the crystalline transition metal sulfide (e.g., TiSz2).[14]
[15]
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Caption: General workflow for transition metal sulfide synthesis.

Bis-O-demethylation of Aryl Methyl Ethers

Hexamethyldisilathiane can be employed in the demethylation of aryl methyl ethers.[4][6]
Experimental Protocol:

e Reactants: Aryl methyl ether.

o Reagents: Hexamethyldisilathiane.

o Note: The available search results indicate the use of Hexamethyldisilathiane for this
purpose but do not provide a detailed, standalone protocol. The original research paper by
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Hwu et al. should be consulted for specific conditions.[4][6]

Versatility in Organic Synthesis

Hexamethyldisilathiane's utility stems from its ability to act as a soft nucleophile and a
convenient, anhydrous source of sulfide. This dual reactivity allows it to participate in a wide
range of synthetic transformations.

Hexamethyldisilathiane

(TMS)2S
/yn}ﬂy@pphcaﬁ%

Thionation of Carbonyls Sulfur Source for Synthesis of Demethylation of
(Amides — Thioamides) Nucleophilic Substitution Transition Metal Sulfides Ethers
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Caption: Applications of Hexamethyldisilathiane in organic synthesis.

Safety and Handling

Hexamethyldisilathiane is a flammable liquid and is toxic if swallowed, in contact with skin, or
if inhaled.[6] It reacts with water and moisture to release toxic hydrogen sulfide gas.[2][3]
Therefore, it should be handled in a well-ventilated fume hood, and appropriate personal
protective equipment, including gloves and safety glasses, should be worn.[6] Store in a cool,
dry, and well-ventilated area away from sources of ignition.[2]

This guide provides a summary of the key technical information regarding
Hexamethyldisilathiane. For detailed experimental procedures and safety information, it is
crucial to consult the original research articles and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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